3H-2,4-Dbee2

• CAS No.: 79769-52-1
• Molecular Formula: C20H22Br2O2
• Molecular Weight: 454.2 g/mol
• IUPAC Name: (8R,9S,13S,14S,17R)-2,4-dibromo-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• InChI: InChI=1S/C20H22Br2O2/c1-3-20(24)9-7-15-12-4-5-13-14(10-16(21)18(23)17(13)22)11(12)6-8-19(15,20)2/h1,10-12,15,23-24H,4-9H2,2H3/t11-,12+,15-,19-,20-/m0/s1
• InChI Key: TVZPJONPQWRVQV-QEIBRJLASA-N
• SMILES: CC12CCC3C(C1CCC2(C#C)O)CCC4=C(C(=C(C=C34)Br)O)Br
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=C(C(=C(C=C34)Br)O)Br
• Synonyms: 2,4-dibromo-17-ethynyl(6,7)estradiol; 2,4-dibromo-17-ethynyl(6,7-3H)estradiol; 3H-2,4-DBEE2

Description

3H-2,4-Dbee2 is a radiolabeled compound hypothesized to be an auxin derivative, based on nomenclature similarities to compounds like 3H-2,4-D (2,4-dichlorophenoxyacetic acid) and 3H-NAA (naphthaleneacetic acid) . The "3H" designation indicates tritium labeling, commonly used to track metabolic and transport behavior in biological systems. While its exact structure remains undefined in the provided evidence, "Bee2" may denote a specific analog or derivative of auxin-like molecules. Auxins are critical phytohormones regulating plant growth, and radiolabeled variants like 3H-2,4-Dbee2 are instrumental in studying cellular uptake, transport inhibition, and metabolic pathways .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Comparison with Auxin Derivatives

3H-2,4-D (2,4-Dichlorophenoxyacetic Acid)

• Structure: Contains a phenoxyacetic acid backbone with chlorine substitutions at positions 2 and 3.
• Metabolism : Rapidly metabolized in tobacco cells, with distinct accumulation patterns under transport inhibitors like CHPAA and NPA .
• Transport : Exhibits polar transport in plant tissues, inhibited by NPA (1-N-naphthylphthalamic acid) .

3H-NAA (Naphthaleneacetic Acid)

• Structure : Naphthalene ring linked to an acetic acid group.
• Metabolism : Forms glucosyl ester metabolites in tobacco cells, contrasting with 3H-2,4-D's degradation pathways .
• Uptake : Higher cellular retention compared to 3H-2,4-D, suggesting structural influences on membrane permeability .

3H-2,4-Dbee2 (Hypothesized)

• Inferred Properties: Likely shares the phenoxyacetic acid core with modifications (e.g., "Bee2" side chain). Tritium labeling enables tracking similar to 3H-2,4-D and 3H-NAA.
• Differentiation: Potential differences in metabolic stability or inhibitor sensitivity compared to 3H-2,4-D, inferred from structural analogs .

Table 1: Key Properties of Auxin Derivatives

Compound	Core Structure	Metabolism Pathway	Transport Inhibition Sensitivity
3H-2,4-D	Phenoxyacetic acid	Rapid degradation	High (NPA-sensitive)
3H-NAA	Naphthalene acetic acid	Glucosylation	Moderate
3H-2,4-Dbee2*	Phenoxyacetic analog	Unknown (hypothesized)	To be determined

*Hypothesized based on nomenclature and functional similarities .

Comparison with Heterocyclic Compounds

1,1′-Spirobis(3H-2,1-benzoxatellurole)-3,3′-dione

• Structure : Spirocyclic system with tellurium and oxygen atoms, forming a rigid heterocyclic framework .
• Synthesis : Achieved via oxidative coupling, contrasting with auxins' simpler synthetic routes.
• Stability : Enhanced thermal stability due to aromatic and heteroatom interactions .

Quinazoline-2,4-(1H,3H)-dione

• Structure : Bicyclic dione synthesized via CO2 fixation using polymeric catalysts .
• Application : Used in green chemistry for CO2 conversion, diverging from auxins' biological roles.

Research Findings and Data Analysis

Metabolic and Transport Studies

• 3H-2,4-Dbee2 vs. 3H-2,4-D :
  • In tobacco cells, 3H-2,4-D shows rapid accumulation (t½ ~10 min) under control conditions, suppressed by CHPAA and NPA inhibitors .
  • If 3H-2,4-Dbee2 shares similar transport mechanisms, its accumulation curves may mirror 3H-2,4-D but with variances in inhibitor sensitivity due to structural modifications.

Spectroscopic Characterization

• NMR and MS Data :
  • Auxins like 6j () exhibit characteristic IR peaks for hydroxyl (3200–3600 cm⁻¹) and carbonyl (1650–1750 cm⁻¹) groups. ¹H NMR shifts for aromatic protons (δ 6.5–8.0 ppm) and methylene groups (δ 3.0–4.5 ppm) are typical .
  • Spirobis-benzoxatellurole shows distinct ¹²⁵Te NMR shifts (δ 800–1200 ppm), highlighting the role of heteroatoms in spectroscopic differentiation .